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Compound of Interest

Compound Name: (R)-Benzyl mandelate

Cat. No.: B160131 Get Quote

This guide provides a comprehensive overview of the key physical properties of (R)-Benzyl
mandelate, a significant intermediate in pharmaceutical synthesis. The information is tailored

for researchers, scientists, and professionals in drug development, with a focus on its melting

point and solubility characteristics.

Core Physical Properties
(R)-Benzyl mandelate is a chiral ester derived from mandelic acid and benzyl alcohol. It

typically presents as a white to off-white crystalline solid.[1] Its chemical structure and chirality

are pivotal to its applications in asymmetric synthesis.

Table 1: Summary of Physical and Chemical Properties of (R)-Benzyl Mandelate

Property Value Reference(s)

Molecular Formula C₁₅H₁₄O₃ [2][3][4]

Molecular Weight 242.27 g/mol [3][4][5]

Appearance
White to Almost white powder

to crystal
[1]

Melting Point 103.5 - 107 °C [3][5][6]

Optical Activity
[α]²⁵/D ~-55° (c=1 in

chloroform)
[3]
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Solubility Profile
The solubility of (R)-Benzyl mandelate is a critical parameter for its use in various reaction

conditions and formulation studies. It is generally soluble in organic solvents and shows limited

solubility in aqueous solutions.[1]

Table 2: Solubility of (R)-Benzyl Mandelate in Various Solvents

Solvent Solubility (mg/mL) Reference(s)

Dimethylformamide (DMF) 30 [2][3]

Dimethyl sulfoxide (DMSO) 25 [2][3]

Ethanol 20 [2][3]

DMF:PBS (pH 7.2) (1:2) 0.3 [2][3]

Water Less soluble [1]

Acetone Soluble [1]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of physical properties. The

following sections describe generalized protocols relevant to establishing the melting point and

solubility of compounds like (R)-Benzyl mandelate.

3.1. Determination of Melting Point

A standard method for determining the melting point of a crystalline solid involves using a

capillary melting point apparatus.

Sample Preparation: A small amount of the dried (R)-Benzyl mandelate crystals is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is raised at a

steady rate (e.g., 1-2 °C per minute) near the expected melting point.
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Measurement: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample has melted. For (R)-Benzyl
mandelate, a reported melting point is in the range of 103.5°C to 107°C.[3][5][6]

3.2. Determination of Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is a common technique for determining the equilibrium solubility of a

compound in a specific solvent.[7][8]

Protocol:

An excess amount of (R)-Benzyl mandelate is added to a known volume of the solvent

(e.g., DMF, DMSO, Ethanol) in a sealed flask.

The flask is agitated in a constant temperature bath (e.g., 37 ± 1 °C for physiological

relevance) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[7]

[8]

Aliquots of the supernatant are withdrawn at predetermined time intervals (e.g., 24, 28, 33,

48 hours).[7]

The withdrawn samples are filtered through a suitable membrane filter (e.g., 0.45 µm) to

remove any undissolved solid.[7]

The concentration of (R)-Benzyl mandelate in the filtrate is then determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Equilibrium is confirmed when consecutive measurements show a constant solubility

value.[7]

Application in Synthesis
(R)-Benzyl mandelate serves as a key chiral building block in the synthesis of various

pharmaceutical compounds. Its utility stems from the stereospecific reactions it can undergo.
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Caption: Synthetic utility of (R)-Benzyl mandelate.

The diagram above illustrates the role of (R)-Benzyl mandelate as a starting material in

chemical reactions to produce more complex, optically active molecules.[3] For instance, it can

be used in enzyme-catalyzed amidation to synthesize α-hydroxyamides or undergo acylation

with ibuprofen.[3]

Logical Workflow for Physical Property
Determination
The process of characterizing a chemical compound like (R)-Benzyl mandelate follows a

logical progression from synthesis to purification and subsequent analysis of its physical

properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b160131?utm_src=pdf-body-img
https://www.benchchem.com/product/b160131?utm_src=pdf-body
https://www.benchchem.com/product/b160131?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2116376.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2116376.htm
https://www.benchchem.com/product/b160131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of
(R)-Benzyl mandelate

Purification
(e.g., Recrystallization)

Structural Characterization
(e.g., NMR, Mass Spec)

Melting Point Determination Solubility Analysis
(Shake-Flask Method)

Final Data Compilation

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

This workflow outlines the sequential steps involved in obtaining and verifying the physical

properties of (R)-Benzyl mandelate, from its initial synthesis and purification to the final data

analysis and compilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/97415-09-3/
https://www.caymanchem.com/product/10007145/r-benzyl-mandelate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2116376.htm
https://www.scbt.com/p/r-benzyl-mandelate-97415-09-3
https://allgreenchem.lookchem.com/products/CasNo-97415-09-3-Benzyl-R------mandelate-13810858.html
https://allgreenchem.lookchem.com/products/CasNo-97415-09-3-Benzyl-R------mandelate-13810858.html
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-10007145-186269.pdf
https://www.scielo.br/j/bjps/a/VqzsXXq6BnPb3QJ3mdn8pcS/
https://www.scielo.br/j/bjps/a/VqzsXXq6BnPb3QJ3mdn8pcS/?format=pdf&lang=en
https://www.benchchem.com/product/b160131#physical-properties-of-r-benzyl-mandelate-melting-point-solubility
https://www.benchchem.com/product/b160131#physical-properties-of-r-benzyl-mandelate-melting-point-solubility
https://www.benchchem.com/product/b160131#physical-properties-of-r-benzyl-mandelate-melting-point-solubility
https://www.benchchem.com/product/b160131#physical-properties-of-r-benzyl-mandelate-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160131?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

